4-(4-Chlorophenyl)-2,3-dihydro-1,3-oxazol-2-one

• IUPAC Name: 4-(4-chlorophenyl)-3H-1,3-oxazol-2-one
• InChI: InChI=1S/C9H6ClNO2/c10-7-3-1-6(2-4-7)8-5-13-9(12)11-8/h1-5H,(H,11,12)
• InChI Key: CKBZKDNZRNRXGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=COC(=O)N2)Cl
• Molecular Formula: C9H6ClNO2
• Molecular Weight: 195.60 g/mol
• CAS RN: 36404-33-8

Description

4-(4-Chlorophenyl)-2,3-dihydro-1,3-oxazol-2-one is an organic compound belonging to the oxazolone class of compounds. It is a colorless liquid with a melting point of -20°C and a boiling point of 202°C. It is soluble in water and alcohol, and insoluble in ether and benzene. This compound is used in a variety of scientific research applications, including biochemistry and physiology.

Mechanism of Action

4-(4-Chlorophenyl)-2,3-dihydro-1,3-oxazol-2-one acts as a nucleophile, reacting with electrophiles such as carbonyl compounds. It can also act as a catalyst in certain reactions, such as the formation of amides from carboxylic acids.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. It has been shown to have antifungal activity and to inhibit the growth of certain bacteria. It has also been shown to have anti-inflammatory activity and to reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(4-Chlorophenyl)-2,3-dihydro-1,3-oxazol-2-one for lab experiments include its low cost, its availability in a range of solvents, and its low toxicity. Its main limitation is its low solubility in certain solvents, such as ether and benzene.

Future Directions

Future research into 4-(4-Chlorophenyl)-2,3-dihydro-1,3-oxazol-2-one could include further investigation into its biochemical and physiological effects, as well as its potential use as a drug or therapeutic agent. Research could also focus on the development of more efficient synthesis methods and the optimization of its solubility in various solvents. Additionally, further research could be done to explore the possibility of using this compound as a catalyst in other chemical reactions.

Scientific Research Applications

4-(4-Chlorophenyl)-2,3-dihydro-1,3-oxazol-2-one is used in scientific research applications, including biochemistry and physiology. It is used as a reagent for the synthesis of various organic compounds, such as amino acids, peptides, and nucleosides. It is also used as an intermediate for the synthesis of pharmaceuticals and other organic compounds.

Synthesis routes and methods

Procedure details

To a mixture of 4′-chloro-2-hydroxyacetophenone (3.41 g), potassium cyanate (3.25 g) and isopropanol (15 mL) was added dropwise acetic acid (2.88 g) at 50° C. The obtained mixture was stirred at 50° C. for 5 h and water (34 mL) was added. The precipitated crystals were collected by filtration, and washed with water and then with isopropyl ether to give 4-(4-chlorophenyl)-2-oxo-4-oxazoline (3.33 g; yield 85.1%).